2-(2-morpholino-2-oxoethyl)-8-phenyl-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione

• IUPAC Name: 2-(2-morpholin-4-yl-2-oxoethyl)-8-phenyl-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3,4-dione
• InChI: InChI=1S/C17H19N5O4/c23-14(19-8-10-26-11-9-19)12-22-16(25)15(24)21-7-6-20(17(21)18-22)13-4-2-1-3-5-13/h1-5H,6-12H2
• InChI Key: BZMUXSBDTJBYSD-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=O)C(=O)N(N=C2N1C3=CC=CC=C3)CC(=O)N4CCOCC4
• Molecular Formula: C17H19N5O4
• Molecular Weight: 357.4 g/mol
• CAS No.: 941886-89-1

Description

2-(2-morpholino-2-oxoethyl)-8-phenyl-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione is a useful research compound. Its molecular formula is C17H19N5O4 and its molecular weight is 357.37. The purity is usually 95%.
BenchChem offers high-quality 2-(2-morpholino-2-oxoethyl)-8-phenyl-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(2-morpholino-2-oxoethyl)-8-phenyl-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

Target of Action

The primary target of this compound is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial protein in cell cycle regulation and is often dysregulated in cancer cells. By inhibiting CDK2, the compound can disrupt the cell cycle and prevent the proliferation of cancer cells.

Mode of Action

The compound interacts with CDK2, inhibiting its activity and thereby disrupting the cell cycle. This results in the inhibition of cell proliferation, particularly in cancer cells where CDK2 is often overexpressed or dysregulated.

Biochemical Pathways

The compound’s action on CDK2 affects the cell cycle, a fundamental biochemical pathway in cell development. By inhibiting CDK2, the compound disrupts the progression of the cell cycle, preventing cells from proliferating.

Result of Action

The result of the compound’s action is a significant inhibition of cell proliferation. Most notably, the compound has shown superior cytotoxic activities against MCF-7 and HCT-116 cell lines, with IC50 values ranging from 45–97 nM and 6–99 nM, respectively. This indicates that the compound is highly effective at inhibiting the growth of these cells.